Cas no 1161498-09-4 ((1R,2S,3R)-3-aminocyclohexane-1,2-diol)

• Product Name: (1R,2S,3R)-3-aminocyclohexane-1,2-diol
• CAS No: 1161498-09-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD28963526
• CID: 5668986
• PubChem ID: 13347853
• Update Time: 2025-05-21

(1R,2S,3R)-3-aminocyclohexane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12446285
• 3alpha-Aminocyclohexane-1beta,2beta-diol
• EN300-20042833
• (1R,2S,3R)-3-aminocyclohexane-1,2-diol
• 1161498-09-4
• EN300-26870296
• rac-(1R,2S,3R)-3-aminocyclohexane-1,2-diol
• 1,2-Cyclohexanediol, 3-amino-, (1R,2S,3R)-

• MDL： MFCD28963526
• Inchi： 1S/C6H13NO2/c7-4-2-1-3-5(8)6(4)9/h4-6,8-9H,1-3,7H2/t4-,5-,6+/m1/s1
• InChI Key： IAOKKNKPIZZHDX-PBXRRBTRSA-N
• SMILES： O[C@@H]1[C@@H](CCC[C@H]1N)O

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 235.3±40.0 °C(Predicted)
• pka: 14.43±0.60(Predicted)

Additional information on (1R,2S,3R)-3-aminocyclohexane-1,2-diol

Introduction to (1R,2S,3R)-3-Aminocyclohexane-1,2-diol (CAS No. 1161498-09-4)

(1R,2S,3R)-3-Aminocyclohexane-1,2-diol (CAS No. 1161498-09-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by a cyclohexane ring with an amino group and two hydroxyl groups arranged in a specific stereochemical configuration. The precise arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The synthesis of (1R,2S,3R)-3-Aminocyclohexane-1,2-diol has been extensively studied in recent years. One of the most notable methods involves the asymmetric hydrogenation of a prochiral ketone followed by selective hydroxylation and reduction steps. This approach not only ensures high enantiomeric purity but also provides a scalable route for industrial applications. The ability to control the stereochemistry during synthesis is crucial for optimizing the biological activity and pharmacological properties of the final product.

In the context of medicinal chemistry, (1R,2S,3R)-3-Aminocyclohexane-1,2-diol has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as a modulator of various biological pathways, including those involved in neurodegenerative diseases and cancer. For instance, derivatives of this compound have been investigated for their ability to inhibit specific enzymes or receptors that play key roles in disease progression. The structural flexibility and functional group diversity of (1R,2S,3R)-3-Aminocyclohexane-1,2-diol allow for the design of highly potent and selective ligands.

One area where (1R,2S,3R)-3-Aminocyclohexane-1,2-diol has shown particular promise is in the development of drugs targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that mediate cellular responses to a wide range of stimuli. The ability to modulate GPCR activity is crucial for treating various conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes. Derivatives of (1R,2S,3R)-3-Aminocyclohexane-1,2-diol have been designed to interact with specific GPCRs with high affinity and selectivity, offering new avenues for drug discovery.

Beyond its applications in drug discovery, (1R,2S,3R)-3-Aminocyclohexane-1,2-diol has also been explored for its use in chemical biology research. Its unique stereochemical properties make it an excellent tool for probing protein-protein interactions and enzymatic mechanisms. For example, it has been used as a probe to study the catalytic activity of enzymes involved in carbohydrate metabolism. The ability to selectively modify the amino and hydroxyl groups allows researchers to create probes with tailored properties for specific biological questions.

In addition to its biological applications, (1R,2S,3R)-3-Aminocyclohexane-1,2-diol has potential uses in materials science. Its chiral structure can be exploited to create chiral materials with unique optical and electronic properties. These materials have applications in areas such as chiral sensors and chiral catalysts. The development of such materials is an active area of research due to their potential impact on fields ranging from environmental monitoring to catalytic processes.

The safety profile of (1R,2S,3R)-3-Aminocyclohexane-1,2-diol is another important consideration. While it is not classified as a hazardous substance or controlled substance under current regulations, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for handling chemicals.

In conclusion, (1R,2S,3R)-3-Aminocyclohexane-1,2-diol (CAS No. 1161498-09-4) is a versatile compound with significant potential in various scientific and industrial applications. Its unique stereochemical properties make it an attractive candidate for drug discovery and chemical biology research. Ongoing studies continue to uncover new uses and properties of this compound, further highlighting its importance in modern chemistry and biology.